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Compound of Interest

Compound Name: 6-Aminocaproic acid-d10

Cat. No.: B12417822 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 6-Aminocaproic acid-d10, a

deuterated form of 6-Aminocaproic acid. While specific safety data sheets for the d10 variant

are not readily available, the disposal protocols are analogous to the non-deuterated

compound.

Immediate Safety and Handling Precautions
Before handling 6-Aminocaproic acid-d10, it is imperative to wear appropriate personal

protective equipment (PPE). This includes safety goggles, a lab coat, and gloves.[1] In case of

exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[1][2]

Skin Contact: Wash off with soap and plenty of water.[3]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1][2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1][2][3]
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The primary method for the disposal of 6-Aminocaproic acid-d10 is to treat it as chemical

waste and engage a licensed disposal company.[3] Do not dispose of this compound down the

drain or in regular trash.

Containerization: Keep the waste 6-Aminocaproic acid-d10 in its original container if

possible, or a clearly labeled, sealed, and suitable waste container.[2]

Labeling: Clearly label the waste container with the chemical name ("6-Aminocaproic acid-
d10") and any relevant hazard information.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[2]

Professional Disposal: Arrange for a licensed professional waste disposal service to collect

the chemical waste.[2][3] Ensure that the disposal is carried out in accordance with all

federal, state, and local environmental regulations.[2]

Spill Management
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate: If the spill is large, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the further spread of the spill.[2]

Cleanup: Carefully sweep up the solid material and place it into a suitable container for

disposal.[2][3][4] Avoid generating dust.[3][4][5]

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the cleanup materials and contaminated clothing as hazardous waste.

[2]

Quantitative Data
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The following table summarizes key quantitative data for 6-Aminocaproic acid, which is

expected to be comparable for its d10 isotopologue.

Property Value

Molecular Weight 131.18 g/mol

Melting Point 202-203 °C (395.6-397.4 °F)

Appearance White crystalline solid

Odor Odorless

Source: ScienceLab.com Materials Safety Data Sheet[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Aminocaproic acid-d10.
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Start: Have 6-Aminocaproic acid-d10 for Disposal

Is it a spill?

Follow Spill Cleanup Protocol:
1. Wear PPE

2. Contain Spill
3. Sweep up solid

4. Place in labeled container

Yes

Place in a labeled, sealed waste container

No

Store in a cool, dry, well-ventilated area

Arrange for a licensed waste disposal service

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal workflow for 6-Aminocaproic acid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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